6beta-Bromopenicillanic acid 1,1-dioxide
6beta-Bromopenicillanic acid 1,1-dioxide
Brand Name:
Vulcanchem
CAS No.:
75527-87-6
VCID:
VC0113449
InChI:
InChI=1S/C8H10BrNO5S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)16(8,14)15/h3-4,6H,1-2H3,(H,12,13)/t3-,4+,6-/m1/s1
SMILES:
CC1(C(N2C(S1(=O)=O)C(C2=O)Br)C(=O)O)C
Molecular Formula:
C8H10BrNO5S
Molecular Weight:
312.14 g/mol
6beta-Bromopenicillanic acid 1,1-dioxide
CAS No.: 75527-87-6
Reference Standards
VCID: VC0113449
Molecular Formula: C8H10BrNO5S
Molecular Weight: 312.14 g/mol
| CAS No. | 75527-87-6 |
|---|---|
| Product Name | 6beta-Bromopenicillanic acid 1,1-dioxide |
| Molecular Formula | C8H10BrNO5S |
| Molecular Weight | 312.14 g/mol |
| IUPAC Name | (2S,5R,6R)-6-bromo-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
| Standard InChI | InChI=1S/C8H10BrNO5S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)16(8,14)15/h3-4,6H,1-2H3,(H,12,13)/t3-,4+,6-/m1/s1 |
| Standard InChIKey | PRRXJFSPPODDDK-ALEPSDHESA-N |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1(=O)=O)[C@@H](C2=O)Br)C(=O)O)C |
| SMILES | CC1(C(N2C(S1(=O)=O)C(C2=O)Br)C(=O)O)C |
| Canonical SMILES | CC1(C(N2C(S1(=O)=O)C(C2=O)Br)C(=O)O)C |
| Synonyms | (2S,5R,6R)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid 4,4-Dioxide; Sulbactam EP Impurity C; [2S-(2α,5α,6β)]-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid 4,4-Dioxide; 6β-Bromopenici |
| PubChem Compound | 12889591 |
| Last Modified | Nov 11 2021 |
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